Cas no 2228988-30-3 (1,1,1-trifluoro-3-(5-methylpyrazin-2-yl)propan-2-amine)

1,1,1-Trifluoro-3-(5-methylpyrazin-2-yl)propan-2-amine is a fluorinated pyrazine derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a trifluoromethyl group, which enhances metabolic stability and lipophilicity, making it a valuable intermediate in drug discovery. The presence of the 5-methylpyrazine moiety contributes to its ability to participate in hydrogen bonding and π-stacking interactions, improving binding affinity in target systems. This compound is particularly useful in the synthesis of bioactive molecules, including kinase inhibitors and CNS-targeting agents. Its well-defined reactivity and stability under various conditions make it a reliable building block for medicinal chemistry and material science applications.
1,1,1-trifluoro-3-(5-methylpyrazin-2-yl)propan-2-amine structure
2228988-30-3 structure
Product Name:1,1,1-trifluoro-3-(5-methylpyrazin-2-yl)propan-2-amine
CAS No:2228988-30-3
MF:C8H10F3N3
MW:205.18031167984
CID:5946209
PubChem ID:165685758
Update Time:2025-06-08

1,1,1-trifluoro-3-(5-methylpyrazin-2-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

    • 1,1,1-trifluoro-3-(5-methylpyrazin-2-yl)propan-2-amine
    • EN300-1950594
    • 2228988-30-3
    • Inchi: 1S/C8H10F3N3/c1-5-3-14-6(4-13-5)2-7(12)8(9,10)11/h3-4,7H,2,12H2,1H3
    • InChI Key: DANXXULJMJQOHD-UHFFFAOYSA-N
    • SMILES: FC(C(CC1C=NC(C)=CN=1)N)(F)F

Computed Properties

  • Exact Mass: 205.08268182g/mol
  • Monoisotopic Mass: 205.08268182g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 51.8Ų

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Additional information on 1,1,1-trifluoro-3-(5-methylpyrazin-2-yl)propan-2-amine

Comprehensive Overview of 1,1,1-Trifluoro-3-(5-methylpyrazin-2-yl)propan-2-amine (CAS No. 2228988-30-3)

1,1,1-Trifluoro-3-(5-methylpyrazin-2-yl)propan-2-amine (CAS No. 2228988-30-3) is a fluorinated organic compound with a unique structural framework, combining a trifluoromethyl group with a 5-methylpyrazine moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The presence of both fluorine and heterocyclic elements enhances its metabolic stability and binding affinity, making it a valuable candidate for drug discovery.

In recent years, the demand for fluorinated compounds like 1,1,1-trifluoro-3-(5-methylpyrazin-2-yl)propan-2-amine has surged, driven by their applications in medicinal chemistry and material science. Researchers are particularly interested in its role as a precursor for designing kinase inhibitors and antiviral agents, aligning with the global focus on targeted therapies. The compound's CAS No. 2228988-30-3 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

The synthesis of 1,1,1-trifluoro-3-(5-methylpyrazin-2-yl)propan-2-amine involves multi-step organic reactions, including nucleophilic substitution and catalytic hydrogenation. Its physicochemical properties, such as solubility in polar solvents and moderate lipophilicity, make it suitable for formulation development. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to characterize its purity and structural integrity.

From an industrial perspective, this compound is explored for its potential in crop protection formulations, leveraging the 5-methylpyrazine moiety's bioactivity. Environmental and regulatory considerations are critical, with emphasis on green chemistry principles to minimize synthetic waste. The compound's stability under ambient conditions further supports its scalability.

Emerging trends in AI-driven drug discovery have amplified interest in CAS No. 2228988-30-3, as machine learning models predict its utility in fragment-based drug design. Frequently asked questions (FAQs) include its supplier availability, patent status, and toxicological profile, underscoring the need for transparent data sharing. Collaborative efforts between academia and industry are vital to unlocking its full potential.

In conclusion, 1,1,1-trifluoro-3-(5-methylpyrazin-2-yl)propan-2-amine represents a versatile scaffold with broad applicability. Its CAS No. 2228988-30-3 serves as a key identifier for researchers navigating the intersection of fluorine chemistry and heterocyclic innovation. As scientific advancements continue, this compound is poised to play a pivotal role in addressing unmet medical and agricultural challenges.

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